Cas no 1258863-98-7 (1-(2-fluoroethyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazol-3-amine
• CAS No: 1258863-98-7
• MF: C₅H₈FN₃
• MW: 129.135523796082
• MDL: MFCD23130701
• CID: 4583069
• PubChem ID: 80697859
• Update Time: 2024-03-01

1-(2-fluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-1H-pyrazol-3-ylamine
• 1-(2-fluoroethyl)-1H-pyrazol-3-amine

• MDL： MFCD23130701
• Inchi： 1S/C5H8FN3/c6-2-4-9-3-1-5(7)8-9/h1,3H,2,4H2,(H2,7,8)
• InChI Key： MWSMIKDDSZIQEU-UHFFFAOYSA-N
• SMILES： N1(CCF)C=CC(N)=N1

Computed Properties

• Exact Mass: 129.07022543g/mol
• Monoisotopic Mass: 129.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 266.8±20.0 °C at 760 mmHg
• Flash Point: 115.2±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2-fluoroethyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams